Cas no 152940-72-2 (1H-Pyrrole-3,4-dimethanol, 1-[(4-methylphenyl)sulfonyl]-)
152940-72-2 structure
Product Name:1H-Pyrrole-3,4-dimethanol, 1-[(4-methylphenyl)sulfonyl]-
CAS No:152940-72-2
MF:C13H15NO4S
MW:281.32750248909
CID:1333133
PubChem ID:23082148
Update Time:2025-04-20
1H-Pyrrole-3,4-dimethanol, 1-[(4-methylphenyl)sulfonyl]- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Pyrrole-3,4-dimethanol, 1-[(4-methylphenyl)sulfonyl]-
- DB-130751
- SCHEMBL6208079
- (1-Tosyl-1H-pyrrole-3,4-diyl)dimethanol
- 152940-72-2
-
- Inchi: 1S/C13H15NO4S/c1-10-2-4-13(5-3-10)19(17,18)14-6-11(8-15)12(7-14)9-16/h2-7,15-16H,8-9H2,1H3
- InChI Key: WCHUSHMDTHFDQT-UHFFFAOYSA-N
- SMILES: S(C1C=CC(C)=CC=1)(N1C=C(CO)C(CO)=C1)(=O)=O
Computed Properties
- Exact Mass: 281.07225
- Monoisotopic Mass: 281.07217913g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 19
- Rotatable Bond Count: 4
- Complexity: 372
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.5
- Topological Polar Surface Area: 87.9Ų
Experimental Properties
- PSA: 79.53
1H-Pyrrole-3,4-dimethanol, 1-[(4-methylphenyl)sulfonyl]- Related Literature
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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3. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
152940-72-2 (1H-Pyrrole-3,4-dimethanol, 1-[(4-methylphenyl)sulfonyl]-) Related Products
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